Cas no 497918-13-5 (Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester)

• Product Name: Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester
• CAS No: 497918-13-5
• MF: C₁₂H₁₉NO₈
• MW: 305.28116440773
• CID: 1534874
• Update Time: 2024-08-23

Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, [4-(acetyloxy)-2-nitrobutyl]-, dimethyl ester
• Butanedioic acid, 2-[4-(acetyloxy)-2-nitrobutyl]-, 1,4-dimethyl ester

• Inchi： 1S/C12H19NO8/c1-8(14)21-5-4-10(13(17)18)6-9(12(16)20-3)7-11(15)19-2/h9-10H,4-7H2,1-3H3
• InChI Key： ZUKDMLVEXTUTLZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CC([N+]([O-])=O)CCOC(C)=O)CC(OC)=O

Computed Properties

• Exact Mass: 305.11107

Experimental Properties

• Density: 1.218±0.06 g/cm3(Predicted)
• Boiling Point: 405.2±45.0 °C(Predicted)
• PSA: 122.04
• pka: 7.20±0.13(Predicted)